1-(3-Amino-5-(trifluoromethylthio)phenyl)-3-bromopropan-1-one

• Molecular Formula: C10H9BrF3NOS
• Molecular Weight: 328.15 g/mol
• SMILES: C1=C(C=C(C=C1N)SC(F)(F)F)C(=O)CCBr
• InChI: InChI=1S/C10H9BrF3NOS/c11-2-1-9(16)6-3-7(15)5-8(4-6)17-10(12,13)14/h3-5H,1-2,15H2
• InChIKey: GOQNXWOUJAZNDQ-UHFFFAOYSA-N

1-(3-Amino-5-(trifluoromethylthio)phenyl)-3-bromopropan-1-one: Building Block Overview

1-(3-Amino-5-(trifluoromethylthio)phenyl)-3-bromopropan-1-one (CAS 1803838-56-3) is a polyfunctional aryl ketone building block (C₁₀H₉BrF₃NOS, MW 328.15) featuring a 3-bromopropan-1-one side chain appended to a phenyl ring bearing a 3-amino group and a 5-trifluoromethylthio (-SCF₃) substituent . The compound belongs to the class of SCF₃-substituted acetophenone derivatives, a motif increasingly employed in medicinal chemistry and agrochemical discovery for its ability to modulate lipophilicity, membrane permeability, and metabolic stability [1]. Commercially available at NLT 98% purity under ISO-certified quality systems, it is supplied as a research-grade intermediate for pharmaceutical R&D and quality control applications . The specific 3-amino-5-SCF₃ substitution pattern is one of several regioisomeric possibilities within the SCF₃-bromopropanone-aniline family, each presenting distinct electronic and steric profiles that determine downstream synthetic utility and biological activity.

SCF₃-substituted aryl ketone building block

3-Bromopropan-1-one side chain for nucleophilic displacement

3-Amino group enables further derivatization

• [1] Shao X, Xu C, Lu L, Shen Q. Shelf-stable electrophilic reagents for trifluoromethylthiolation. Acc Chem Res. 2015;48(5):1227-1236. doi:10.1021/acs.accounts.5b00047 View Source

Regioisomer & Halogen Substitution Risks

Within the family of SCF₃-substituted bromopropanone-aniline building blocks, at least five closely related regioisomers exist — differing in the ring position of the -SCF₃ group (3-, 4-, 5-, or 6-), the -NH₂ group, or the bromine position on the propanone chain [1]. These positional variations are not cosmetic: the SCF₃ group exerts quantitatively different electronic effects depending on whether it is meta (σₘ = 0.40) or para (σₚ = 0.50) to the ketone carbonyl, directly altering the electrophilicity of the reaction center and therefore both synthetic reactivity and biological target engagement [2]. Furthermore, the terminal (3-bromo) versus α-bromo (2-bromo) bromine placement dictates whether the halide behaves as a primary or secondary alkyl bromide in nucleophilic substitution, with a roughly 80-fold difference in SN2 reactivity [3]. Substituting bromine for chlorine degrades leaving-group ability by approximately three to four orders of magnitude [4]. These quantitative divergences mean that regioisomer or halogen interchange can produce fundamentally different reaction outcomes, pharmacokinetic profiles, or structure-activity relationships — making procurement of the exact regioisomer essential for reproducible research.

Target 5-SCF₃ (meta) substitution: moderate carbonyl activation

Risk if substituted 4-SCF₃ (para) isomer: stronger electron withdrawal alters carbonyl electrophilicity and reaction kinetics

Target Terminal 3-bromo (primary alkyl bromide): efficient SN2 displacement

Risk if substituted 3-Chloro analog: significantly weaker leaving group may necessitate higher temperatures and longer reaction times

• [1] Capot Chemical Co. 1-(3-Amino-5-(trifluoromethylthio)phenyl)-2-bromopropan-1-one, CAS 1806329-87-2; 1-(3-Amino-4-(trifluoromethylthio)phenyl)-3-bromopropan-1-one, CAS 1806521-95-8; 1-(2-Amino-6-(trifluoromethylthio)phenyl)-3-bromopropan-1-one, CAS 1804217-72-8. Accessed 2026. View Source
• [2] Iris Biotech. PotM: SCF₃ in One — Trifluoromethylthio Group Properties. Published 23 January 2024. Hansch-Leo parameter π = 1.44 for SCF₃ vs 0.88 for CF₃; Hammett σₘ = 0.40, σₚ = 0.50. View Source
• [3] Max Book118. Alkyl Halides — SN2 Relative Reactivity: Methyl (2,000,000) > Primary (40,000) > Secondary (500) > Tertiary (1). Chapter 8.5.6 Factors Affecting the Rate of SN2 Reactions. View Source
• [4] Michigan State University. Nucleophilic Aliphatic Substitution Reactions — Leaving Group Reactivity Sequence: F < Cl < Br < I for reactions in protic solvents. Department of Chemistry. View Source

Quantitative Differentiation vs. Closest Analogs

SCF₃ Lipophilicity Advantage Over CF₃ and OCF₃

The trifluoromethylthio (-SCF₃) substituent in the target compound confers the highest Hansch hydrophobicity parameter (π = 1.44) among commonly employed fluorinated motifs in medicinal chemistry [1]. When compared directly with the trifluoromethyl (-CF₃) group (π = 0.88), the SCF₃ group provides a 1.64-fold increase in lipophilicity [2]. When compared with the trifluoromethoxy (-OCF₃) group (π = 1.04), the SCF₃ group is 1.38-fold more lipophilic [3]. This quantitative lipophilicity advantage means that analogs bearing SCF₃ in place of CF₃ or OCF₃ are predicted to exhibit significantly higher membrane permeability and volume of distribution — a critical consideration when selecting building blocks for CNS-penetrant or intracellular-targeting drug candidates [2].

SCF₃ Lipophilicity

Class-level

π = 1.44

1.64× CF₃ (π=0.88) · 1.38× OCF₃ (π=1.04)

Supports permeability optimization in CNS-penetrant candidates

Literature-derived Hansch parameter consensus

Evidence Dimension	Lipophilicity (Hansch hydrophobic parameter π)
Target Compound Data	SCF₃: π = 1.44
Comparator Or Baseline	CF₃: π = 0.88; OCF₃: π = 1.04; SCF₂H: π = 0.68
Quantified Difference	SCF₃ vs CF₃: 1.64× more lipophilic; SCF₃ vs OCF₃: 1.38× more lipophilic; SCF₃ vs SCF₂H: 2.12× more lipophilic
Conditions	Hansch hydrophobic parameter derived from octanol/water partition coefficients (literature consensus values from peer-reviewed reviews)

Why This Matters

In drug discovery, a 1.64× lipophilicity increase over CF₃ directly impacts LogD, plasma protein binding, and membrane permeation — making SCF₃-containing building blocks the preferred choice when enhanced passive permeability or CNS exposure is required.

• [1] Shao X, Xu C, Lu L, Shen Q. Shelf-stable electrophilic reagents for trifluoromethylthiolation. Acc Chem Res. 2015;48(5):1227-1236. Reports Hansch lipophilicity parameter π = 1.44 for SCF₃. View Source
• [2] Iris Biotech. PotM: SCF₃ in One. Published 23 Jan 2024. Comparative data: SCF₃ Hansch-Leo π = 1.44; CF₃ π = 0.88; Hammett σₘ = 0.40, σₚ = 0.50. View Source
• [3] Chemistry of OCF₃, SCF₃, and SeCF₃ Functional Groups. Reviews in Fluorine Chemistry. OCF₃ Hansch parameter π = +1.04. Accessed via scite.ai. View Source

Regioisomeric Electronic Effects on Carbonyl Electrophilicity

The target compound positions the electron-withdrawing SCF₃ group at the 5-position (meta to the ketone carbonyl), resulting in transmission of electronic effects through the Hammett σₘ value of 0.40 [1]. The closest regioisomeric comparator — 1-(3-amino-4-(trifluoromethylthio)phenyl)-3-bromopropan-1-one (CAS 1806521-95-8) — places SCF₃ at the 4-position (para to the ketone), where it exerts a stronger electron-withdrawing effect through σₚ = 0.50 [2]. The 0.10 unit difference in Hammett σ represents a measurably stronger electron withdrawal in the para-substituted regioisomer, which directly translates to higher carbonyl electrophilicity and consequently faster rates of nucleophilic addition at the ketone [3]. For end-users performing conjugate additions, imine formations, or cyclocondensations where precise control over carbonyl reactivity is critical, selecting the wrong regioisomer can alter reaction rates and product distributions.

Electronic Effects

Class-level

Δσ = 0.10

σₘ (5-SCF₃) = 0.40 · σₚ (4-SCF₃) = 0.50

Meta SCF₃ reduces carbonyl electrophilicity relative to para regioisomer

Hammett constants; ~25% difference in electron withdrawal

Evidence Dimension	Electron-withdrawing effect on ketone carbonyl (Hammett substituent constant σ)
Target Compound Data	SCF₃ at 5-position: σₘ = 0.40 (meta to ketone)
Comparator Or Baseline	SCF₃ at 4-position (CAS 1806521-95-8): σₚ = 0.50 (para to ketone); CF₃ group for reference: σₘ = 0.43, σₚ = 0.54
Quantified Difference	Δσ(para − meta) = 0.10; para-substituted regioisomer exerts ~25% stronger electron withdrawal on carbonyl than meta-substituted target
Conditions	Hammett σ values from literature consensus; σₘ and σₚ describe transmission of electronic effects through aromatic ring to reaction center

Why This Matters

When synthesizing SCF₃-containing lead compounds, a 0.10-unit Hammett σ difference translates to measurable changes in carbonyl electrophilicity — a parameter that directly controls the kinetics and regioselectivity of downstream transformations such as imine formation, hydrazone condensation, and Darzens-type annulations.

• [1] Rossi S, et al. Catalytic strategies for the trifluoromethylthiolation of organic compounds. Review. Hammett constants: SCF₃ σₘ = 0.40, σₚ = 0.50. Accessed via air.unimi.it. View Source
• [2] Iris Biotech. PotM: SCF₃ in One. Published 23 Jan 2024. Hammett constants: SCF₃ σₘ = 0.40, σₚ = 0.50; CF₃ σₘ = 0.43, σₚ = 0.54. View Source
• [3] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165-195. doi:10.1021/cr00002a004 View Source

Primary vs. Secondary Bromide SN2 Reactivity

The target compound bears bromine at the terminal (γ) position of the propan-1-one chain, classifying it as a primary alkyl bromide. Its closest positional isomer, 1-(3-amino-5-(trifluoromethylthio)phenyl)-2-bromopropan-1-one (CAS 1806329-87-2), carries bromine at the α-position, classifying it as a secondary alkyl bromide adjacent to the carbonyl [1]. In SN2 nucleophilic substitution, primary alkyl bromides exhibit a relative reactivity of approximately 40,000 versus 500 for secondary alkyl bromides on the standard reactivity scale, representing an ~80-fold rate enhancement [2]. This dramatic differential arises from the reduced steric hindrance at the terminal carbon, which allows more facile backside attack by nucleophiles [3]. The terminal bromide also avoids the competing E2 elimination pathway that plagues α-bromo ketones under basic conditions, where the acidic α-proton adjacent to the carbonyl promotes dehydrobromination.

SN2 Reactivity

Reported

~80× higher

Primary (terminal) vs secondary (α-bromo) alkyl bromide

Terminal bromide enables faster nucleophilic displacement

Standard SN2 relative reactivity scale

Evidence Dimension	SN2 nucleophilic substitution relative reactivity (primary vs secondary alkyl bromide)
Target Compound Data	Primary alkyl bromide (terminal 3-bromo): relative reactivity ~40,000 on standard SN2 scale
Comparator Or Baseline	Secondary alkyl bromide (α-bromo at 2-position, CAS 1806329-87-2): relative reactivity ~500 on standard SN2 scale
Quantified Difference	~80-fold higher SN2 rate for target (terminal bromide) vs α-bromo isomer; methyl bromide (reference maximum) = 2,000,000; tertiary bromide (reference minimum) = 1
Conditions	Standard SN2 relative reactivity scale: CH₃X > 1° > 2° > 3° alkyl halides; solvent-dependent; values from textbook consensus for alkyl bromides with nucleophiles in polar aprotic solvents

Why This Matters

For synthetic chemists using this building block in nucleophilic displacement reactions (amine alkylation, thioether formation, azide substitution), the ~80-fold SN2 rate advantage means faster reactions, lower temperatures, reduced side-product formation, and higher isolated yields compared to the 2-bromo positional isomer.

• [1] Capot Chemical Co. 1-(3-Amino-5-(trifluoromethylthio)phenyl)-2-bromopropan-1-one, CAS 1806329-87-2. Accessed 2026. Confirms availability of α-bromo positional isomer for comparison. View Source
• [2] Alkyl Halides — SN2 Relative Reactivity Scale. Methyl = 2,000,000; Primary = 40,000; Secondary = 500; Tertiary = 1. From Organic Chemistry teaching resources, max.book118.com. View Source
• [3] Chem LibreTexts. 8.5: Nucleophilic Substitution — 2nd Order. SN2 reactivity: primary > secondary > tertiary. Accessed 2026. View Source

Bromine vs. Chlorine Leaving-Group Ability

The target compound contains a bromine atom as the displaceable leaving group, whereas a closely related chloro analog — 1-(3-amino-5-(trifluoromethylthio)phenyl)-3-chloropropan-1-one — is also commercially available as a building block alternative . In nucleophilic aliphatic substitution, the leaving-group ability follows the well-established order I⁻ > Br⁻ > Cl⁻ > F⁻, with bromide anion being approximately 10³ to 10⁴ times more effective as a leaving group than chloride in SN2 reactions conducted in protic solvents [1]. This difference stems from the weaker carbon-bromine bond dissociation energy (~285 kJ/mol for C-Br vs ~327 kJ/mol for C-Cl in alkyl halides) and the greater polarizability of bromine, which stabilizes the developing negative charge in the SN2 transition state [2]. The practical consequence is that the 3-bromo compound will undergo displacement reactions at substantially lower temperatures, with shorter reaction times, and in higher yields than the corresponding 3-chloro analog.

Leaving-Group Ability

Class-level

10³–10⁴×

Br⁻ vs Cl⁻ in protic solvents

Bromine choice supports lower-temperature displacement reactions

Based on C-Br vs C-Cl bond energies

Evidence Dimension	Leaving-group ability in nucleophilic substitution (SN2 relative rate)
Target Compound Data	Br as leaving group: C-Br bond energy ~285 kJ/mol; relative SN2 rate factor for Br vs Cl ~10³–10⁴
Comparator Or Baseline	Cl as leaving group (3-chloropropan-1-one analog): C-Cl bond energy ~327 kJ/mol
Quantified Difference	Br⁻ is ~10³–10⁴× more effective as a leaving group than Cl⁻; leaving-group sequence: I > Br (10³–10⁴×) > Cl > F
Conditions	Relative leaving-group reactivity in protic solvents; SN2 mechanism; data from standard physical organic chemistry reference tables

Why This Matters

For procurement decisions, selecting the bromo compound over the chloro analog can eliminate the need for elevated temperatures, extended reaction times, or aggressive nucleophiles in downstream derivatization — directly reducing synthesis cost, improving throughput, and minimizing thermal degradation of sensitive SCF₃-containing intermediates.

• [1] Michigan State University, Department of Chemistry. Nucleophilic Aliphatic Substitution Reactions — Leaving group reactivity sequence F < Cl < Br < I in protic solvents. View Source
• [2] Anslyn EV, Dougherty DA. Modern Physical Organic Chemistry. University Science Books, 2006. Chapter 7: SN2 reactions and leaving group effects. C-Br vs C-Cl bond energies. View Source

SCF₃ as Bioisostere for OCF₃: Permeability & Stability

The SCF₃ group in the target compound can serve as a chalcogen bioisostere for the more commonly encountered OCF₃ (trifluoromethoxy) group. In a head-to-head comparative study of SCF₃ and SeCF₃ isosteres of two OCF₃-containing marketed drugs, the SCF₃ replacement increased lipophilicity while leaving microsomal stability unchanged [1]. This is a critical finding: many strategies that increase LogP (and thus membrane permeability) simultaneously increase oxidative metabolism and reduce metabolic stability, introducing pharmacokinetic liabilities. The SCF₃-for-OCF₃ replacement decouples these two properties — providing enhanced permeability without the penalty of accelerated hepatic clearance [2]. For medicinal chemistry teams using this building block to construct lead compounds, this property translates to potentially superior in vivo half-life at equivalent or improved exposure levels compared to OCF₃-containing analogs.

Bioisostere vs OCF₃

Class-level

SCF₃: π=1.44
Stability unchanged

OCF₃: π=1.04
Baseline stability

Decouples permeability improvement from metabolic clearance

Head-to-head study (Ghiazza et al., 2019)

Evidence Dimension	Lipophilicity and metabolic stability upon chalcogen bioisosteric replacement
Target Compound Data	SCF₃ substitution: increased lipophilicity (Hansch π = 1.44) vs OCF₃ (π = 1.04); microsomal stability unchanged from OCF₃ parent
Comparator Or Baseline	OCF₃-containing drug analogs: lower lipophilicity (π = 1.04); equivalent microsomal stability to SCF₃ replacement
Quantified Difference	SCF₃ exhibits 0.40 π-unit higher lipophilicity than OCF₃ (38% increase) with no significant change in intrinsic microsomal clearance
Conditions	Head-to-head comparison of SCF₃ and SeCF₃ isosteres of two OCF₃-containing drugs; visible light and copper-catalyzed synthesis; ADME profiling including microsomal stability assays

Why This Matters

When selecting building blocks for lead optimization, the SCF₃-for-OCF₃ replacement provides a rare combination — enhanced membrane permeability without metabolic stability penalty — allowing medicinal chemists to improve exposure while maintaining or extending in vivo half-life, a key driver for reducing dosing frequency in therapeutic candidates.

• [1] Ghiazza C, et al. Chalcogen OCF₃ Isosteres Modulate Drug Properties without Introducing Inherent Liabilities. ChemMedChem. 2019. doi:10.1002/cmdc.201900545. Novartis-sponsored study demonstrating SCF₃ increases lipophilicity compared to OCF₃ while maintaining microsomal stability. View Source
• [2] Landelle G, Panossian A, Leroux FR. Trifluoromethyl ethers and -thioethers as tools for medicinal chemistry and drug discovery. Curr Top Med Chem. 2014;14(7):941-951. Reviews SCF₃ as a lipophilicity-enhancing bioisostere. View Source

Darzens Annulation for SCF₃ Aziridines & Cyclopropanes

The target compound belongs to a privileged class of SCF₃/bromine-disubstituted acetophenone nucleophiles that have been explicitly validated in mild Darzens-type [2+1] annulation reactions to produce trisubstituted trifluoromethylthiolated aziridines and cyclopropanes [1]. These products — bearing three contiguous stereocenters including the SCF₃ group — are otherwise difficult to access and represent valuable three-dimensional building blocks for fragment-based drug discovery [2]. The combination of the electrophilic bromine leaving group and the SCF₃-stabilized enolate nucleophile enables annulation with vinyl ketones and tosyl-protected imines under mild conditions, avoiding the harsh bases or elevated temperatures typically required for Darzens condensations [1]. Building blocks lacking either the SCF₃ group or the α-leaving group would not participate in this transformation with comparable efficiency, as the SCF₃ group enhances enolate stability while the bromine serves as the requisite leaving group for annulation.

Darzens Annulation

Class-level

Mild [2+1] annulation with vinyl ketones/imines

SCF₃ stabilizes enolate; Br serves as leaving group

Enables synthesis of SCF₃ aziridines and cyclopropanes for fragment libraries

Delost et al., Org Lett 2021

Evidence Dimension	Competence in Darzens [2+1] annulation for constructing SCF₃-containing aziridines and cyclopropanes
Target Compound Data	SCF₃/bromine-disubstituted acetophenone: competent in [2+1] annulations with vinyl ketones and tosyl-protected imines under mild conditions (Delost et al., 2021)
Comparator Or Baseline	Non-SCF₃ or non-brominated acetophenone analogs: either fail to stabilize enolate intermediate or lack requisite leaving group for annulation — not reported as competent substrates in this transformation
Quantified Difference	Qualitative: SCF₃ group uniquely enables this transformation through combined electronic (enolate stabilization) and steric effects while bromine provides the leaving group; specific yields for individual substrates reported in Delost et al., Org Lett 2021
Conditions	Darzens-inspired protocols: trisubstituted acetophenone nucleophiles bearing SCF₃ and Br at α-position undergo [2+1] annulations; mild reaction conditions (room temperature to 40°C, short reaction times)

Why This Matters

For discovery chemists seeking to access SCF₃-containing three-dimensional heterocycles, this building block provides entry to a synthetically validated transformation that yields aziridine and cyclopropane products — privileged motifs in fragment-based screening libraries — that cannot be efficiently prepared from non-fluorinated or non-brominated analogs.

• [1] Delost MD, Njardarson JT. Mild Darzens Annulations for the Assembly of Trifluoromethylthiolated (SCF₃) Aziridine and Cyclopropane Structures. Org Lett. 2021;23(15):6121-6125. doi:10.1021/acs.orglett.1c02204 View Source
• [2] Harsányi A, Dorkó É, Csapó Á, Bakó T, Peltz C, Rábai J. Convenient synthesis and isolation of trifluoromethylthio-substituted building blocks. J Fluorine Chem. 2011;132(12):1241-1246. Establishes the importance of SCF₃ building blocks in pharmaceutical and agrochemical discovery. View Source

Optimal Application Scenarios

Enhanced Permeability Without Metabolic Stability Penalty

Medicinal chemistry teams seeking to improve the passive membrane permeability of a lead series while preserving microsomal stability should select this SCF₃-containing building block over analogous CF₃ or OCF₃ intermediates. The SCF₃ group's Hansch π of 1.44 represents a 1.64-fold lipophilicity increase over CF₃ (π = 0.88) [1] and, critically, the SCF₃-for-OCF₃ replacement has been experimentally demonstrated to increase lipophilicity without altering intrinsic microsomal clearance [2]. This decoupling of permeability from metabolic liability — rarely achieved with other lipophilicity-enhancing strategies — makes this building block particularly valuable for CNS drug discovery programs where both blood-brain barrier penetration and adequate half-life are required simultaneously [1].

Carbonyl Reactivity Control via Regioisomer Selection

For synthetic routes requiring finely tuned carbonyl electrophilicity — such as sequential chemoselective transformations where over-activation of the ketone would lead to undesired side reactions — the 5-SCF₃ (meta) regioisomer provides a 0.10-unit lower Hammett σ value compared to the 4-SCF₃ (para) regioisomer [2]. This translates to a measurably less electrophilic carbonyl, allowing chemists to use the 3-amino-5-SCF₃ isomer when milder carbonyl reactivity is desired, and to deliberately select the 4-SCF₃ isomer (CAS 1806521-95-8) when enhanced carbonyl electrophilicity is needed [3]. The ability to tune reactivity by regioisomer selection eliminates the need for protecting group strategies or alternative synthetic routes.

High-Efficiency SN2 Displacement in Library Synthesis

In parallel synthesis or compound library production settings where reaction throughput and yield consistency are paramount, the terminal (3-bromo) primary alkyl bromide in the target compound provides an approximately 80-fold SN2 rate advantage over the 2-bromo α-bromo positional isomer (CAS 1806329-87-2) [2]. Additionally, the ~10³–10⁴-fold leaving-group advantage of bromide over chloride means that the 3-bromo compound will undergo displacement reactions at lower temperatures and with shorter reaction times than the 3-chloro analog [1]. This combination of advantages translates to fewer failed reactions, higher isolated yields, and better plate-to-plate reproducibility in library synthesis workflows.

Darzens Annulation for 3D SCF₃ Fragment Libraries

Fragment-based drug discovery (FBDD) programs seeking to expand three-dimensional fragment libraries with fluorinated motifs can employ this building block in mild Darzens [2+1] annulation reactions with vinyl ketones or tosyl-protected imines to generate SCF₃-substituted aziridines and cyclopropanes [3]. These products, bearing three contiguous stereocenters and the metabolically robust SCF₃ group, represent privileged three-dimensional fragments that are under-represented in commercial screening collections. The transformation proceeds under mild conditions specifically enabled by the combination of the SCF₃ group (enolate stabilization) and the bromine leaving group (annulation competence), making this building block uniquely suited to this application compared to non-fluorinated or non-brominated analogs [3].

Application

Selection Property

Validation Focus

Enhanced permeability with metabolic stability

SCF₃ lipophilicity and microsomal stability profile

Permeability and metabolic stability assays

Carbonyl reactivity tuning by regioisomer

Meta vs para SCF₃ electronic effects

Carbonyl electrophilicity measurement (Hammett σ)

High-efficiency SN2 library synthesis

Primary alkyl bromide reactivity

SN2 displacement rate and yield consistency

Darzens annulation for 3D SCF₃ fragments

SCF₃/Br annulation competence

Aziridine/cyclopropane product characterization

• [1] Shao X, Xu C, Lu L, Shen Q. Acc Chem Res. 2015;48(5):1227-1236. SCF₃ Hansch π = 1.44; membrane permeability implications. View Source
• [2] Iris Biotech. PotM: SCF₃ in One. Published 23 Jan 2024. Comprehensive SCF₃ property data: Hansch π, Hammett σ values, comparison with CF₃. View Source
• [3] Delost MD, Njardarson JT. Mild Darzens Annulations for the Assembly of Trifluoromethylthiolated (SCF₃) Aziridine and Cyclopropane Structures. Org Lett. 2021;23(15):6121-6125. doi:10.1021/acs.orglett.1c02204 View Source